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For Researchers, Scientists, and Drug Development Professionals

Introduction
Evonimine is a complex sesquiterpene pyridine alkaloid isolated from plants of the

Celastraceae family, notably Tripterygium wilfordii.[1][2][3] Due to its potent biological activities,

including immunosuppressive and anti-inflammatory effects, there is a growing interest in its

therapeutic potential.[4][5] Accurate quantification and characterization of evonimine in various

matrices, from raw plant material to biological samples, are crucial for research and

development. This document provides detailed application notes and protocols for the use of

evonimine as a reference standard in analytical chemistry, ensuring reliable and reproducible

results.

These protocols are based on established analytical methodologies for structurally similar

sesquiterpene pyridine alkaloids, given the limited publicly available data specific to evonimine
as a certified reference standard.

Physicochemical Properties of Evonimine
Reference Standard
A well-characterized reference standard is fundamental for accurate analytical measurements.

The following table summarizes the typical physicochemical properties of an evonimine
reference standard.
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Property Typical Specification Method of Determination

Chemical Formula C₃₆H₄₅NO₁₇ Mass Spectrometry

Molecular Weight 763.7 g/mol Mass Spectrometry

Appearance
White to off-white crystalline

solid
Visual Inspection

Purity (by HPLC) ≥ 98.0%
High-Performance Liquid

Chromatography (HPLC)

Purity (by qNMR) ≥ 95.0% (mass fraction)
Quantitative Nuclear Magnetic

Resonance (qNMR)

Loss on Drying ≤ 1.0%
Thermogravimetric Analysis

(TGA)

Residue on Ignition ≤ 0.1% USP <281>

Solubility

Soluble in methanol,

acetonitrile, chloroform;

sparingly soluble in water

Visual Inspection

Storage Conditions
-20°C, protected from light and

moisture

Manufacturer's

Recommendation

Application I: Quantification of Evonimine in Plant
Extracts by HPLC
This protocol details a reverse-phase high-performance liquid chromatography (RP-HPLC)

method for the quantification of evonimine in extracts of Tripterygium wilfordii.

Experimental Workflow for HPLC Analysis
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Sample and Standard Preparation

HPLC Analysis

Data Analysis
Plant Material

Solvent Extraction
(e.g., Methanol)

Filtration Sample Solution

HPLC System
(C18 Column)

Analysis

Evonimine Reference Standard
Stock Solution

(e.g., 1 mg/mL in Methanol)
Working Standards

(Serial Dilution)

Calibration Injection Isocratic/Gradient Elution
UV Detection
(e.g., 220 nm)

Calibration Curve Construction Peak Area Integration Quantification of Evonimine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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